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Compound of Interest

Compound Name: tert-Butyldimethylsilanol

Cat. No.: B101206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of tert-Butyldimethylsilanol
(TBSOH), a versatile organosilicon compound with significant applications in organic synthesis,

materials science, and pharmaceutical development. This document details its chemical and

physical properties, synthesis, and key applications, with a focus on its role as a precursor to

the widely used tert-butyldimethylsilyl (TBS) protecting group.

Chemical and Physical Properties
tert-Butyldimethylsilanol is a colorless, clear, and viscous liquid at room temperature.[1] Its

key physical and chemical properties are summarized in the table below.
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Property Value Reference

CAS Number 18173-64-3 [2]

Molecular Formula C₆H₁₆OSi [3]

Molecular Weight 132.28 g/mol [2][3]

Appearance Colorless clear, viscous liquid [1][3]

Density 0.84 g/cm³ at 25 °C [2][4]

Melting Point 18 °C [1][5]

Boiling Point 139 °C at 739 mmHg [2][4]

Flash Point 45 °C (113 °F) - closed cup [4]

Refractive Index (n20/D) 1.424 [2][4]

Solubility
Soluble in Methanol/DMSO.

Insoluble in water.
[6][7]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of tert-
Butyldimethylsilanol.

Spectroscopy Data Reference

¹H NMR (270 MHz, CDCl₃)

δ 2.25 (bs, 1H, OH), 0.90 (s,

9H, C(CH₃)₃), 0.08 (s, 6H,

Si(CH₃)₂)

[8]

¹³C NMR (67.8 MHz, CDCl₃)
δ 25.7 (C(CH₃)₃), 18.1

(C(CH₃)₃), -3.5 (Si(CH₃)₂)
[8]

Mass Spectrometry (EI)
Major peaks at m/z 75, 76,

132, 45, 77
[2]

Infrared (IR) Spectroscopy
Key stretches include O-H and

Si-C bonds.
[2]
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Synthesis of tert-Butyldimethylsilanol
tert-Butyldimethylsilanol is typically synthesized by the hydrolysis of tert-butyldimethylsilyl

chloride (TBSCl). While detailed industrial-scale synthesis protocols are proprietary, a general

laboratory-scale procedure is outlined below.

Experimental Protocol: Hydrolysis of tert-
Butyldimethylsilyl Chloride
Materials:

tert-Butyldimethylsilyl chloride (TBSCl)

Water

A suitable organic solvent (e.g., acetone or isopropanol)

A weak base (e.g., sodium bicarbonate) for neutralization

Universal indicator or pH meter

Procedure:

Dissolve tert-butyldimethylsilyl chloride in a mixture of an organic solvent and water.

The hydrolysis reaction will proceed, forming tert-Butyldimethylsilanol and hydrochloric

acid (HCl). The reaction is an SN1 type reaction.[9][10]

Monitor the reaction progress by observing the change in pH due to the formation of HCl.[9]

Upon completion, neutralize the excess acid with a weak base, such as a saturated sodium

bicarbonate solution.

Extract the tert-Butyldimethylsilanol with a suitable organic solvent.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Remove the solvent under reduced pressure to yield tert-Butyldimethylsilanol.
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Figure 1: General workflow for the synthesis of tert-Butyldimethylsilanol via hydrolysis of

TBSCl.

Applications in Organic Synthesis
The primary application of tert-Butyldimethylsilanol is as a precursor and by-product in

reactions involving the tert-butyldimethylsilyl (TBS) protecting group for hydroxyl functionalities.

[2][11]

Protection of Alcohols
The TBS group is a robust protecting group for alcohols, stable to a wide range of reaction

conditions, including strong bases and organometallic reagents.[1] The protection is typically

achieved using tert-butyldimethylsilyl chloride (TBSCl) and a base, often imidazole, in a solvent

like N,N-dimethylformamide (DMF).

Reagents and Materials:

Primary alcohol (1.0 equiv)

tert-Butyldimethylsilyl chloride (TBSCl, 1.1 equiv)

Imidazole (2.2 equiv)
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Anhydrous N,N-dimethylformamide (DMF)

Diethyl ether

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Under an inert atmosphere (e.g., nitrogen or argon), dissolve the primary alcohol (1.0 equiv)

and imidazole (2.2 equiv) in anhydrous DMF in a round-bottom flask.[1]

Add tert-butyldimethylsilyl chloride (1.1 equiv) to the solution.[1]

Stir the reaction mixture at room temperature for 2-6 hours, monitoring the progress by Thin

Layer Chromatography (TLC).[1]

Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate

solution.[1]

Extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.[1]

Filter and concentrate the solution under reduced pressure.

Purify the crude product by flash column chromatography to obtain the TBS-protected

alcohol.
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Figure 2: Experimental workflow for the TBS protection of a primary alcohol.

Deprotection of TBS Ethers
The TBS group can be selectively removed under mild conditions, most commonly using a

fluoride ion source such as tetrabutylammonium fluoride (TBAF).

Reagents and Materials:

TBS-protected alcohol (1.0 equiv)

Tetrabutylammonium fluoride (TBAF, 1.0 M solution in THF, 1.2 equiv)

Anhydrous tetrahydrofuran (THF)

Diethyl ether

Water

Anhydrous magnesium sulfate (MgSO₄)
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Procedure:

Dissolve the TBS-protected alcohol (1.0 equiv) in anhydrous THF in a round-bottom flask.[1]

Add the TBAF solution (1.2 equiv) dropwise to the stirred solution at room temperature.[1]

Stir the mixture at room temperature for 1-4 hours, monitoring the reaction by TLC.[1]

Upon completion, quench the reaction by adding water.

Extract the mixture with diethyl ether.

Wash the combined organic layers with water and brine.

Dry the organic layer over anhydrous MgSO₄.[1]

Filter and concentrate the solution to yield the deprotected alcohol.
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Figure 3: Logical relationship for the deprotection of a TBS ether.

Other Applications
Beyond its central role in protecting group chemistry, tert-Butyldimethylsilanol and its

derivatives find use in several other areas:

Synthesis of Silicone Polymers: It serves as a key intermediate in the production of various

silicone-based materials.[3][12]

Surface Modification: It can be used to create hydrophobic surfaces on materials, enhancing

their resistance to moisture.[3][12]
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Adhesives and Sealants: Its properties contribute to improved bonding strength and

durability in adhesives and sealants.[3][12]

Pharmaceutical Formulations: It can be used to improve the solubility and stability of active

pharmaceutical ingredients (APIs).[12]

Catalysis and Reagents: It is used in the preparation of α-chiral ether derivatives and as an

initiator for the polymerization of 1,2-benzenedicarboxaldehyde.[2][11] It is also employed in

the synthesis of enol silyl ethers.[2][11]

Safety and Handling
tert-Butyldimethylsilanol is a flammable liquid and vapor.[4] It is irritating to the eyes, skin,

and respiratory system.[8]

Handling: Avoid contact with skin and eyes, and inhalation of vapor or mist. Keep away from

sources of ignition and take measures to prevent the buildup of electrostatic charge.[1]

Handle and store under an inert gas in a dry, well-ventilated place.[1]

Storage: Keep containers tightly closed and stored in a cool place.[1] It is moisture sensitive.

[1]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[13]

In case of exposure, consult the Safety Data Sheet (SDS) and seek medical attention.[1]

Conclusion
tert-Butyldimethylsilanol is a valuable and versatile compound in the fields of chemical

synthesis and materials science. Its primary importance lies in its connection to the tert-

butyldimethylsilyl (TBS) protecting group, which is a cornerstone of modern organic synthesis.

A thorough understanding of its properties, synthesis, and reaction protocols is essential for

researchers, scientists, and professionals in drug development and related industries. This

guide provides a solid foundation of technical information to support the effective and safe use

of this important chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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